Cas no 61466-83-9 (Methanone, (2,4-dichlorophenyl)(5-ethyl-2-hydroxyphenyl)-)
61466-83-9 structure
Product Name:Methanone, (2,4-dichlorophenyl)(5-ethyl-2-hydroxyphenyl)-
CAS No:61466-83-9
MF:C15H12Cl2O2
MW:295.160582542419
CID:478264
PubChem ID:13838762
Update Time:2025-04-19
Methanone, (2,4-dichlorophenyl)(5-ethyl-2-hydroxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (2,4-dichlorophenyl)(5-ethyl-2-hydroxyphenyl)-
- (2,4-dichlorophenyl)-(5-ethyl-2-hydroxyphenyl)methanone
- 61466-83-9
- (2,4-Dichlorophenyl)(5-ethyl-2-hydroxyphenyl)methanone
- CHEMBL444529
- DTXSID90550908
-
- Inchi: 1S/C15H12Cl2O2/c1-2-9-3-6-14(18)12(7-9)15(19)11-5-4-10(16)8-13(11)17/h3-8,18H,2H2,1H3
- InChI Key: ABYUAQZLHDPGGX-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CC=1C(C1=C(C=CC(=C1)CC)O)=O)Cl
Computed Properties
- Exact Mass: 294.02156
- Monoisotopic Mass: 294.0214350g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Methanone, (2,4-dichlorophenyl)(5-ethyl-2-hydroxyphenyl)- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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